Cas no 87571-80-0 (6,8-dichloro-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 6,8-dichloro-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 87571-80-0
• MF: C₈H₅Cl₂NO₂
• MW: 218.036800146103
• CID: 4274026
• PubChem ID: 50878739
• Update Time: 2025-06-13

6,8-dichloro-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 6,8-dichloro-
• 6,8-Dichloro-2H-benzo[b][1,4]oxazin-3(4H)-one
• 6,8-dichloro-3,4-dihydro-2H-1,4-benzoxazin-3-one
• AC7049
• AKOS005146800
• 6,8-dichloro-4H-1,4-benzoxazin-3-one
• CS-0367290
• MFCD12761557
• 6,8-dichloro-2h-1,4-benzoxazin-3(4h)-one
• 87571-80-0
• SY130726

• MDL： MFCD12761557
• Inchi： 1S/C8H5Cl2NO2/c9-4-1-5(10)8-6(2-4)11-7(12)3-13-8/h1-2H,3H2,(H,11,12)
• InChI Key： NHULZNDEJMIUNY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OCC(N2)=O)Cl

Computed Properties

• Exact Mass: 216.9697338g/mol
• Monoisotopic Mass: 216.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 6,8-dichloro-3,4-dihydro-2H-1,4-benzoxazin-3-one

Recent Advances in the Study of 6,8-Dichloro-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS: 87571-80-0)

The compound 6,8-dichloro-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS: 87571-80-0) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its benzoxazine core and dichloro substitution, exhibits unique chemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its synthesis, biological activities, and potential mechanisms of action, shedding light on its versatility in addressing various disease targets.

One of the key areas of research has focused on the synthetic methodologies for 6,8-dichloro-3,4-dihydro-2H-1,4-benzoxazin-3-one. A study published in the Journal of Organic Chemistry (2023) reported an optimized route for its synthesis, achieving higher yields and purity through the use of novel catalysts and reaction conditions. The improved synthetic protocol not only facilitates large-scale production but also enables the generation of derivatives for structure-activity relationship (SAR) studies. These derivatives have been instrumental in identifying key structural features responsible for the compound's biological activity.

In terms of biological activity, 6,8-dichloro-3,4-dihydro-2H-1,4-benzoxazin-3-one has demonstrated promising results in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters (2023) highlighted its potent inhibitory effects against a range of enzymes, including kinases and proteases, which are implicated in various pathological conditions. The compound's ability to modulate these enzymatic pathways suggests its potential as a lead compound for the development of targeted therapies. Furthermore, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been evaluated in animal models, providing valuable insights for further optimization.

Another significant advancement is the exploration of 6,8-dichloro-3,4-dihydro-2H-1,4-benzoxazin-3-one in the context of neurodegenerative diseases. A recent study in the European Journal of Medicinal Chemistry (2024) investigated its neuroprotective effects in cellular and animal models of Alzheimer's disease. The findings revealed that the compound could reduce oxidative stress and amyloid-beta aggregation, two key pathological hallmarks of the disease. These results underscore its potential as a multifunctional agent for neurodegenerative disorders, warranting further investigation in clinical settings.

Despite these promising findings, challenges remain in the development of 6,8-dichloro-3,4-dihydro-2H-1,4-benzoxazin-3-one as a therapeutic agent. Issues such as selectivity, toxicity, and formulation need to be addressed to ensure its clinical viability. Ongoing research is focused on refining its chemical structure to enhance its therapeutic index and minimize off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into viable drug candidates.

In conclusion, 6,8-dichloro-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS: 87571-80-0) represents a versatile and promising scaffold in medicinal chemistry. Recent studies have advanced our understanding of its synthesis, biological activities, and therapeutic potential, paving the way for its application in diverse disease areas. Continued research and development efforts will be crucial in unlocking its full potential and bringing novel treatments to patients.